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1. Introduction

Dichlorvos (DDVP), an organophosphate insecticide, has been utilized since 1961 for the

control of insect pests in various settings, including stored products.[1] It is known for its rapid

knockdown effect and functions as a contact, stomach, and respiratory poison.[2][3] Dichlorvos

is effective against a wide range of stored-product pests such as weevils, beetles, and moths

that infest grains like wheat, rice, and corn.[4] Its high volatility allows it to penetrate grain

masses and enclosed spaces, making it suitable for fumigation and space treatments.[4]

2. Mechanism of Action

Dichlorvos belongs to the organophosphate class of pesticides.[4] Its primary mode of action is

the inhibition of the enzyme acetylcholinesterase (AChE), which is crucial for the proper

functioning of the insect nervous system.[2][4] By inhibiting AChE, Dichlorvos causes an

accumulation of the neurotransmitter acetylcholine at the nerve synapse. This leads to

continuous nerve stimulation, resulting in muscle spasms, paralysis, and ultimately, the death

of the insect, often within minutes to hours of exposure.[4]

3. Formulations and Application Methods
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Dichlorvos is available in several formulations, including emulsifiable concentrates (EC),

aerosols, and slow-release impregnated resin strips.[2][3] This versatility allows for various

application methods tailored to different storage situations:

Direct Spray/Admixture: EC formulations can be diluted with water and sprayed directly onto

grain as it is being moved or augured into storage.[5][6][7] This method provides initial

disinfestation.

Surface Spraying: Applied to the top surface of bulk-stored grain to prevent infestations,

particularly from moth pests.[5][6]

Fumigation/Space Treatment: Due to its vapor action, Dichlorvos is highly effective for

treating enclosed spaces like silos, warehouses, and mills.[5] It can be applied as a fog or

aerosol to control exposed adult insects.[8][9]

Slow-Release Strips: Resin strips impregnated with Dichlorvos are used for long-term control

in enclosed spaces, where the active ingredient slowly vaporizes to maintain a low

concentration in the air.[1][10] However, this method is generally more effective against flying

insects like flies and mosquitoes than against stored-product pests deep within commodities.

[10]

4. Efficacy and Limitations

Dichlorvos provides rapid knockdown of insect pests but has limited residual activity.[9] Its

effectiveness can be influenced by factors such as temperature, humidity, and the moisture

content of the stored commodity.[7][11] While effective for disinfestation, it does not offer long-

term protection, and re-infestation can occur once the vapor dissipates.[6]

A significant challenge in the use of Dichlorvos is the development of insecticide resistance in

many stored-product pest populations.[12][13][14] Species of stored-product insects have been

found to be resistant to Dichlorvos and other organophosphates, which can lead to control

failures.[12][13]

5. Residues in Stored Products

Dichlorvos residues degrade relatively quickly, a process accelerated by washing and cooking.

[15] The rate of degradation is dependent on the moisture content of the grain and the storage
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temperature.[11] Residues in treated commodities like flour, cornmeal, and rice typically

dissipate to undetectable levels within 30 days of application.[8] Regulatory bodies have

established Maximum Residue Limits (MRLs) for Dichlorvos in various commodities to ensure

food safety.[15][16] For example, the Codex Alimentarius Commission set an MRL of 2 mg/kg

for cereal grains.[15]

Data Presentation
Table 1: Efficacy of Dichlorvos Against Key Stored Product Pests
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Target Pest
Application
Method/Rat
e

Exposure
Time

Mortality
Rate (%)

Commodity Reference

Cigarette

Beetle

(Lasioderma

serricorne)

Aerosol (42.8

µ g/liter )
Not specified

"Excellent

control"

Warehouse

space
[8]

Red Flour

Beetle

(Tribolium

castaneum)

Aerosol (42.8

µ g/liter )
Not specified

"Excellent

control"

Warehouse

space
[8]

Almond Moth

(Cadra

cautella)

Aerosol (42.8

µ g/liter )
Not specified

"Excellent

control"

Warehouse

space
[8]

Rice Weevil

(Sitophilus

oryzae)

Direct Spray

(15-20 ppm)
Not specified

"Nearly

complete

control"

Rough Rice [7]

Saw-toothed

Grain Beetle

(Oryzaephilus

surinamensis

)

Vapor from

strip
24 hours ~95-100%

Experimental

Chamber
[17][18]

Lesser Grain

Borer

(Rhyzopertha

dominica)

Vapor from

strip
24 hours ~20-40%

Experimental

Chamber
[17][18]

Table 2: Dichlorvos Residue Levels in Stored Cereal Grains
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Commodity
Application
Rate

Time After
Treatment

Residue Level
(mg/kg)

Reference

Wheat 6 g ai/t 7 days 0.7 - 4.1 [11]

Wheat 12 g ai/t 4 weeks 1.4 - 2.2 [11]

Paddy Rice 6 g ai/t 7 days 2.9 [11]

Paddy Rice 12 g ai/t 28 days 1.9 - 5.2 [11]

Rough Rice 15 ppm 24 hours 7.3 [7]

Rough Rice 15 ppm 30 days 0.87 [7]

Milled Rice
15 ppm (on

rough rice)
30 days 0.02 [7]

Wheat Flour

Weekly space

treatment (53

g/1000 m³)

After 16

applications
0.1 [11]

Table 3: Recommended Application Rates for Dichlorvos
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Application
Type

Target Rate Remarks Reference

Grain & Stored

Product

Protection

Weevils, beetles,

moths, mites
500-800 ml/ha

Applied via

fogging or spray

in

warehouses/silos

. Seal and

ventilate for 48-

72 hours.

Direct Application

to Grain

Lesser grain

borer

10.5 mL of 1.14

kg/L formulation

per tonne

Dilute in 1L of

water. A 28-day

withholding

period applies

due to

resistance.

[6]

Grain Surface

Treatment
Moths

4.4 mL of 1.14

kg/L formulation

per 20m²

Dilute in 1L of

water and apply

to the grain

surface. A 7-day

withholding

period applies.

[6]

Fumigation of

Grain Storage

General stored

product pests
33 mg/m³

For treating

empty bins and

small on-farm

silos.

[5]

Experimental Protocols
Protocol 1: Bioassay for Dichlorvos Efficacy (Dry Film Method)

This protocol is adapted from standard bioassay techniques for determining the toxicity of an

insecticide to stored product insects.[19][20][21]

Objective: To determine the concentration-mortality response of a target stored product

insect species to Dichlorvos.
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Materials:

Technical grade Dichlorvos

Acetone or other suitable volatile solvent

Glass petri dishes (9 cm diameter) or 20 ml glass vials

Micropipettes

Ventilated rearing containers

Adult insects of a known susceptible strain (e.g., Tribolium castaneum), 1-2 weeks old

Incubator set to 28 ± 1°C and 70% RH

Fluon (to prevent insects from escaping)

Procedure:

Preparation of Insecticide Solutions: Prepare a stock solution of Dichlorvos in acetone.

From this stock, create a series of five to seven serial dilutions to obtain a range of

concentrations expected to cause between 10% and 90% mortality. A control solution of

pure acetone should also be prepared.

Coating the Vials/Dishes: Pipette 0.5 ml of each Dichlorvos dilution (and the acetone

control) into a separate glass vial or petri dish.[19] Roll and tilt the container to ensure the

inner surface is coated uniformly.[19][20]

Solvent Evaporation: Place the treated containers in a fume hood and allow the acetone to

evaporate completely, leaving a dry film of the insecticide on the surface. This may take 1-

2 hours.

Insect Exposure: Introduce 20-30 adult insects into each treated and control container.

Incubation: Place the containers in an incubator at optimal conditions (e.g., 28°C and 70%

RH) for a predetermined exposure period, typically 24 hours.[19][22]
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Mortality Assessment: After the exposure period, count the number of dead or moribund

insects in each container. An insect is considered moribund if it is incapable of coordinated

movement when gently prodded.

Data Analysis: Correct the mortality data for control mortality using Abbott's formula.

Perform a probit analysis to calculate the LC₅₀ (lethal concentration to kill 50% of the

population) and other relevant toxicological parameters.

Protocol 2: Residue Analysis in Stored Grain (Gas-Liquid Chromatography)

This protocol is based on the methodology for determining Dichlorvos residues in wheat grain.

[23]

Objective: To quantify the amount of Dichlorvos residue in a stored grain sample.

Materials:

Grain sample (e.g., wheat)

Methanol, high purity

Activated charcoal

Anhydrous sodium sulfate

Gas chromatograph (GC) equipped with a phosphorus-sensitive detector (e.g., FPD or

NPD)

Appropriate GC columns (e.g., Apiezon L)[23]

Homogenizer/blender

Rotary evaporator

Analytical standards of Dichlorvos

Procedure:
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Sample Preparation: Take a representative sample of grain (e.g., 50g) and grind it to a fine

powder.

Extraction: Transfer the ground sample to a flask and add 100 ml of methanol. Shake

vigorously for 60 minutes to extract the Dichlorvos residues. Filter the extract.[23]

Clean-up (if required): For samples with interfering co-extractives, a clean-up step is

necessary. Pass the methanol extract through a chromatography column packed with

activated charcoal. Elute the Dichlorvos from the column with additional methanol.[23]

Concentration: Concentrate the cleaned-up extract to a small volume (e.g., 1-2 ml) using a

rotary evaporator at a temperature below 40°C.

GC Analysis: Inject a known volume (e.g., 1-5 µl) of the concentrated extract into the GC.

The GC is operated under pre-determined conditions (injector temperature, oven

temperature program, carrier gas flow rate) optimized for Dichlorvos analysis.

Quantification: Prepare a calibration curve using analytical standards of Dichlorvos of

known concentrations. Compare the peak area of the Dichlorvos in the sample

chromatogram to the calibration curve to determine the residue concentration in the

sample. Express the final result in mg/kg.

Protocol 3: Fumigation Efficacy Bioassay in a Sealed Chamber

This protocol describes a method to test the efficacy of Dichlorvos as a fumigant against stored

product pests.[20]

Objective: To evaluate the mortality of stored product insects when exposed to Dichlorvos

vapor in a sealed environment.

Materials:

Airtight fumigation chamber (e.g., a glass desiccator or a small sealed container)

Liquid Dichlorvos formulation (EC)

Small cages or vials with mesh lids to hold insects
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Adult insects of the target species

Microsyringe

Small fan for air circulation (optional)

Incubator

Procedure:

Insect Preparation: Place a known number of adult insects (e.g., 25) into each small cage.

Prepare multiple cages for each concentration and for the control.

Chamber Setup: Place the insect cages inside the fumigation chamber. Position them to

ensure good air circulation.

Fumigant Application: Calculate the volume of the chamber. Using a microsyringe,

introduce the required amount of liquid Dichlorvos onto a small piece of filter paper inside

the chamber to achieve the target concentration (e.g., in mg/m³). Do not apply directly to

the insects. For the control chamber, use a filter paper with no insecticide.

Sealing and Exposure: Immediately seal the chamber. If available, a small internal fan can

be run for a few minutes to ensure even distribution of the vapor. Maintain the chamber at

a constant temperature (e.g., 25°C) for the desired exposure period (e.g., 6, 12, or 24

hours).

Aeration and Recovery: After the exposure period, open the chamber in a well-ventilated

area or fume hood to vent the fumigant. Remove the insect cages.

Mortality Assessment: Transfer the insects to clean containers with a small amount of

food. Keep them in an incubator under optimal conditions. Assess mortality after a 24-hour

recovery period.

Data Analysis: Calculate the percentage mortality for each Dichlorvos concentration,

correcting for any mortality in the control group using Abbott's formula.
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Cholinergic Synapse Effect of Dichlorvos
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Caption: Dichlorvos inhibits the AChE enzyme, causing paralysis.
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Caption: Workflow for a Dichlorvos contact bioassay.
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Caption: Workflow for Dichlorvos residue analysis in grain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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